Cas no 900514-07-0 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde)

• Product Name: 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• CAS No: 900514-07-0
• MF: C₈H₅IN₂O
• MW: 272.042573690414
• MDL: MFCD08457789
• CID: 994529
• PubChem ID: 329771951
• Update Time: 2024-10-26

3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-IODO-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBALDEHYDE
• 3-IODO-7-AZAINDOLE-5-CARBALDEHYDE
• AK325857
• PubChem16633
• 2647AF
• FCH1388952
• AB45583
• A843429
• 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxaldehyde
• 3-iodanyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde, AldrichCPR
• 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxaldehyde (ACI)
• AKOS015853800
• 900514-07-0
• SCHEMBL20292802
• CS-0041249
• DTXSID60640108
• DS-11794
• 3-iodo-1H-pyrrolo[2,3-b]-pyridine-5-carbaldehyde
• Y10750
• DB-030130
• MFCD08457789
• 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde

• MDL： MFCD08457789
• Inchi： 1S/C8H5IN2O/c9-7-3-11-8-6(7)1-5(4-12)2-10-8/h1-4H,(H,10,11)
• InChI Key： DLDQOJMZUSYGSE-UHFFFAOYSA-N
• SMILES： O=CC1C=C2C(NC=C2I)=NC=1

Computed Properties

• Exact Mass: 271.94500
• Monoisotopic Mass: 271.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1.4

Experimental Properties

• Melting Point: 214-215°C
• PSA: 45.75000
• LogP: 1.98000

3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines